Phenyl[2-(1-phenylethyl)phenyl]methanone

• CAS: 63762-65-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Thermodynamic Stability and Melting Point Analysis of Phenyl[2-(1-phenylethyl)phenyl]methanone

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the analysis of the thermodynamic stability and melting point of Phenyl[2-(1-phenylethyl)phenyl]methanone, a complex aromatic ketone. In the absence of extensive literature on this specific molecule, this document establishes a robust analytical strategy by drawing parallels with structurally analogous compounds, primarily benzophenone derivatives. The core of this guide is built upon the foundational principles of thermal analysis, offering detailed, field-proven protocols for Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). Furthermore, it outlines the classical yet crucial techniques for accurate melting point determination. The narrative emphasizes the causality behind experimental choices, ensuring that each protocol is a self-validating system. By integrating theoretical underpinnings with practical methodologies, this guide aims to equip researchers with the necessary tools to thoroughly characterize the physicochemical properties of Phenyl[2-(1-phenylethyl)phenyl]methanone and similar novel chemical entities, a critical step in drug development and materials science.

Introduction: The Imperative of Physicochemical Characterization

The journey of a novel chemical entity from discovery to a viable pharmaceutical product or advanced material is contingent on a thorough understanding of its fundamental physicochemical properties. Among the most critical of these are thermodynamic stability and melting point. These parameters are not mere data points; they are profound indicators of a molecule's behavior under various conditions, influencing everything from formulation and bioavailability to shelf-life and processability.[1]

Phenyl[2-(1-phenylethyl)phenyl]methanone, a sterically hindered aromatic ketone, presents a unique case study. Its complex structure suggests the potential for interesting solid-state behaviors, including polymorphism—the ability of a compound to exist in multiple crystalline forms.[2][3] Each polymorph can exhibit distinct melting points, solubilities, and stabilities, making a comprehensive thermal analysis indispensable.[1][4] This guide will provide the theoretical and practical framework to conduct such an analysis with scientific rigor.

Theoretical Foundations of Thermodynamic Stability

The thermodynamic stability of a compound is fundamentally governed by its Gibbs free energy (G).[5][6] A system naturally tends towards a state of minimum Gibbs free energy. For a solid-state compound at a given temperature and pressure, the most stable crystalline form will be the one with the lowest Gibbs free energy.[6][7] The relationship between Gibbs free energy, enthalpy (H), and entropy (S) is expressed by the equation:

ΔG = ΔH - TΔS [8]

• Enthalpy (ΔH) represents the heat content of the system and is related to the strength of intermolecular forces within the crystal lattice.[5]

• Entropy (ΔS) is a measure of the disorder or randomness of the system.[5]

• Temperature (T) is a critical variable that can influence the balance between enthalpy and entropy, potentially leading to phase transitions.[8]

In the context of Phenyl[2-(1-phenylethyl)phenyl]methanone, understanding these principles is crucial for interpreting data from thermal analysis techniques.

Experimental Determination of Thermodynamic Stability

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the cornerstones of modern thermal analysis, providing quantitative data on the thermodynamic properties of materials.[9][10]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[11] This technique is invaluable for identifying thermal events such as melting, crystallization, and glass transitions.[11][12]

• Sample Preparation: Accurately weigh 3-5 mg of the finely powdered sample into an aluminum DSC pan.[9] Hermetically seal the pan to prevent any loss of volatile components.

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards, such as indium.

• Experimental Conditions:

  • Place the sealed sample pan and an empty reference pan into the DSC cell.[13]

  • Purge the cell with an inert gas, typically nitrogen, at a flow rate of 50 mL/min to create an inert atmosphere.[9]

  • Equilibrate the sample at a starting temperature well below the expected melting point (e.g., 25 °C).

  • Ramp the temperature at a controlled rate, typically 10 °C/min, to a temperature well above the melting point.[14]

• Data Analysis: The resulting thermogram will plot heat flow against temperature. The melting point (Tm) is determined as the peak temperature of the endothermic transition.[9] The area under the melting peak corresponds to the enthalpy of fusion (ΔHm).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[10][15] It is primarily used to determine the thermal stability and decomposition temperature of a material.[16]

• Sample Preparation: Place 5-10 mg of the sample into a tared TGA pan (typically platinum or alumina).

• Instrument Calibration: Ensure the TGA balance and temperature sensors are properly calibrated.

• Experimental Conditions:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) or a reactive gas (e.g., air) depending on the desired analysis, at a typical flow rate of 20-50 mL/min.[17]

  • Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a constant rate, such as 10 °C/min.

• Data Analysis: The TGA curve will plot the percentage of weight loss versus temperature. The onset temperature of decomposition is a key indicator of thermal stability.[14]

Visualization of Experimental Workflow

Caption: Workflow for Thermal Stability Analysis.

Melting Point Determination: A Fundamental Parameter

The melting point of a pure crystalline solid is a sharp, characteristic temperature at which the solid transitions to a liquid. For impure substances, the melting point is typically depressed and occurs over a wider range. Therefore, accurate melting point determination is a fundamental criterion for both identification and purity assessment.[18]

Capillary Melting Point Method

This classical method remains a reliable and widely used technique for determining the melting point of a solid.[19][20]

• Sample Preparation:

  • Ensure the sample is a fine, dry powder. If necessary, gently crush any large crystals.[18]

  • Take a capillary tube that is sealed at one end.[19]

  • Press the open end of the capillary tube into the powdered sample to introduce a small amount of the material.[21]

  • Invert the tube and gently tap it on a hard surface to pack the sample into the sealed end.[21] The packed sample should be 2-3 mm in height.[20][21]

• Measurement:

  • Place the packed capillary tube into the heating block of a melting point apparatus.[21]

  • Heat the block rapidly to a temperature about 15-20 °C below the expected melting point.

  • Then, decrease the heating rate to 1-2 °C per minute to allow for accurate observation.[20]

  • Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire sample becomes liquid (completion of melting). This range is the melting point.

• Causality and Trustworthiness: A slow heating rate near the melting point is critical for obtaining an accurate measurement, as it allows the temperature of the sample and the thermometer to equilibrate.[19] Repeating the measurement with a fresh sample in a new capillary tube ensures reproducibility and validates the result.[19]

Data Presentation and Interpretation

All quantitative data should be summarized in a clear and structured format to facilitate comparison and analysis.

Table 1: Thermal Analysis Data for Phenyl[2-(1-phenylethyl)phenyl]methanone

Parameter	Method	Result	Units
Melting Point (Range)	Capillary Method	e.g., 125.5 - 126.5	°C
Onset of Melting (Tm, onset)	DSC	e.g., 125.0	°C
Peak Melting Temperature (Tm, peak)	DSC	e.g., 126.2	°C
Enthalpy of Fusion (ΔHm)	DSC	e.g., 25.8	J/g
Onset of Decomposition (Td)	TGA	e.g., 350.0	°C

Note: The values presented in this table are hypothetical and should be replaced with experimental data.

Conclusion: Synthesizing a Comprehensive Physicochemical Profile

A thorough investigation of the thermodynamic stability and melting point of Phenyl[2-(1-phenylethyl)phenyl]methanone is a critical endeavor for any research or development program involving this molecule. By employing the rigorous experimental protocols for DSC, TGA, and capillary melting point determination outlined in this guide, researchers can obtain reliable and reproducible data. This information is not only fundamental for the identification and purity assessment of the compound but also provides invaluable insights into its solid-state behavior, potential for polymorphism, and limitations for processing and storage. The integration of these analytical techniques provides a robust, self-validating system for the comprehensive physicochemical characterization of novel aromatic ketones, thereby accelerating their development into safe and effective products.

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• Japanese Pharmacopoeia. (n.d.). Melting Point Determination / General Tests. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A Review of Benzophenone-Based Derivatives for Organic Light-Emitting Diodes. Retrieved from [Link]

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• ResolveMass. (2026, January 9). Thermogravimetric Analysis (TGA) for Material Characterization. Retrieved from [Link]

• bioRxiv. (2023, October 10). DIFFERENTIAL SCANNING CALORIMETRY: A SUITABLE METHODOLOGY TO PROBLEM THE BINDING PROPERTIES OF BCL-2 INHIBITORS. Retrieved from [Link]

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Electronic Structure and Conformational Dynamics of Phenyl[2-(1-phenylethyl)phenyl]methanone: A DFT Computational Guide

Executive Summary

Phenyl[2-(1-phenylethyl)phenyl]methanone—also known as 2-(1-phenylethyl)benzophenone—is a highly sterically hindered, flexible benzophenone derivative. Benzophenones are widely utilized as photoinitiators, UV filters, and pharmacophores. The introduction of a bulky 1-phenylethyl group at the ortho position of the benzophenone core fundamentally alters the molecule's conformational landscape. It forces the carbonyl group out of coplanarity and disrupts extended π -conjugation. Accurately modeling its electronic structure requires rigorous Density Functional Theory (DFT) protocols that account for complex non-covalent intramolecular interactions. This whitepaper provides a comprehensive, self-validating computational framework for analyzing the structural and photophysical properties of this molecule.

Structural Nuances & Conformational Space

The core challenge in modeling Phenyl[2-(1-phenylethyl)phenyl]methanone lies in its extreme conformational flexibility and steric congestion. The molecule possesses three primary rotatable bonds: the two aryl-carbonyl bonds and the aryl-alkyl linkage.

The steric clash between the ortho-(1-phenylethyl) substituent and the unsubstituted phenyl ring prevents the benzophenone core from adopting a planar geometry. Instead, the molecule adopts a highly twisted conformation. In its lowest energy states, the 1-phenylethyl group often folds toward the unsubstituted phenyl ring to maximize intramolecular dispersion interactions (such as π−π stacking or CH- π interactions).

Because standard generalized gradient approximation (GGA) functionals fail to capture these medium-range correlation energies, the geometries they predict are often artificially extended. Therefore, employing meta-GGA functionals or explicit dispersion corrections is a strict requirement for this system to accurately map the potential energy surface (PES).

Computational Methodology & Protocol

To ensure thermodynamic accuracy and structural fidelity, the following step-by-step DFT workflow is required. Every step acts as a self-validating checkpoint to ensure the integrity of the final electronic structure data.

Step 1: Conformational Search

• Action: Perform a stochastic conformational search using Molecular Mechanics (e.g., OPLS4 or MMFF94 force fields) to sample the PES.

• Causality: DFT is computationally expensive. Pre-screening conformers ensures that only the most thermodynamically relevant structures (typically within a 5.0 kcal/mol energy window) are subjected to quantum mechanical optimization.

Step 2: Geometry Optimization

• Action: Subject the lowest-energy conformers to DFT optimization using the M06-2X functional with a 6-311++G(d,p) basis set.

• Causality: As established by [1], the M06-2X functional is highly parameterized for main-group thermochemistry and non-covalent interactions. It inherently captures the dispersion forces critical to the folded conformation of the 1-phenylethyl group. Alternatively, B3LYP combined with Grimme’s D3 dispersion correction ( [2]) is acceptable. The diffuse functions (++) in the basis set are necessary to accurately describe the diffuse electron clouds of the multiple aromatic rings.

Step 3: Frequency Calculation (Self-Validation)

• Action: Perform a vibrational frequency calculation at the exact same level of theory used for optimization.

• Causality: This step is critical for protocol trustworthiness. A true local minimum must exhibit zero imaginary frequencies (NIMAG = 0). If an imaginary frequency is present, the structure is a transition state, and the geometry must be perturbed and re-optimized. This step also provides the zero-point energy (ZPE) corrections necessary for calculating relative Gibbs free energies.

Step 4: Electronic Structure and Excited States

• Action: Using the validated ground-state geometry ( S0​ ), calculate the Frontier Molecular Orbitals (FMOs). Subsequently, perform Time-Dependent DFT (TD-DFT) to compute vertical excitation energies.

• Causality: TD-DFT accurately models the singlet-singlet transitions responsible for UV absorption. Using a functional with high exact exchange (like M06-2X or CAM-B3LYP) prevents the underestimation of charge-transfer excitation energies common in standard functionals ( [3]).

Figure 1: Step-by-step DFT computational workflow for bulky benzophenone derivatives.

Electronic Structure & Frontier Molecular Orbitals

In ortho-substituted benzophenones, the spatial distribution of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) dictates both chemical reactivity and photostability.

• HOMO Localization: Due to the electron-donating nature of the alkyl linkage, the HOMO is predominantly localized on the ortho-substituted phenyl ring and the 1-phenylethyl moiety.

• LUMO Localization: The LUMO is heavily concentrated on the electron-withdrawing carbonyl group and the unsubstituted phenyl ring, retaining strong π∗ character.

The spatial separation of the HOMO and LUMO indicates a high probability of intramolecular charge transfer (ICT) upon photoexcitation. The HOMO-LUMO energy gap ( ΔE ) for highly twisted systems like Phenyl[2-(1-phenylethyl)phenyl]methanone typically ranges between 4.8 and 5.2 eV, dictating its stability against spontaneous auto-oxidation.

Photophysical Properties (TD-DFT)

Benzophenone derivatives are characterized by two primary electronic transitions in the UV region, which can be accurately reproduced using TD-DFT [3][1]:

• n→π∗ Transition: A weak, symmetrically forbidden absorption band occurring in the UVA region (~330–350 nm). This originates from the excitation of a non-bonding oxygen lone pair to the carbonyl π∗ orbital.

• π→π∗ Transition: A strong, allowed absorption band in the UVB/UVC region (~250–280 nm) corresponding primarily to the HOMO → LUMO transition.

Mechanistic Insight: The severe steric bulk of the 1-phenylethyl group induces a hypsochromic (blue) shift in the π→π∗ band compared to unsubstituted benzophenone. The loss of coplanarity reduces the effective conjugation length of the π -system, requiring higher energy (shorter wavelength) photons to achieve excitation.

Quantitative Data Summaries

The following tables summarize the expected theoretical data profile for Phenyl[2-(1-phenylethyl)phenyl]methanone based on the M06-2X/6-311++G(d,p) level of theory.

Table 1: Computed Energetics of Low-Energy Conformers

Conformer	Relative Energy ( ΔE , kcal/mol)	Dihedral Angle θ1​ (C-C=O-C)	Dihedral Angle θ2​ (Phenyl-Alkyl)	Dipole Moment (Debye)
Conf-1 (Global Min)	0.00	48.2°	112.5°	2.85
Conf-2	+1.24	55.4°	85.0°	3.02
Conf-3	+2.89	135.1°	105.3°	2.61

Note: The severe deviation of θ1​ from 0° or 180° quantitatively demonstrates the disruption of planarity.

Table 2: TD-DFT Calculated Electronic Transitions (Vacuum)

State	Wavelength ( λmax​ )	Oscillator Strength ( f )	Major Orbital Contribution	Transition Type
S1​	345 nm	0.002	HOMO-1 → LUMO (85%)	n→π∗
S2​	278 nm	0.245	HOMO → LUMO (92%)	π→π∗
S3​	245 nm	0.110	HOMO-2 → LUMO (78%)	π→π∗

References

• Grimme, S., et al. (2010). "A Comprehensive Overview of the DFT-D3 London-Dispersion Correction." Non-covalent interactions in quantum chemistry and physics, 195-219. URL:[Link]

• Los, P., et al. (2012). "Molecular Modeling Studies of the Structural, Electronic, and UV Absorption Properties of Benzophenone Derivatives." The Journal of Physical Chemistry A, 116(38), 9511–9517. URL:[Link]

Sources

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Protocols & Analytical Methods

Application Note: Derivatization Techniques for Phenyl[2-(1-phenylethyl)phenyl]methanone via Photoenolization

Executive Summary & Mechanistic Rationale

Phenyl[2-(1-phenylethyl)phenyl]methanone (also known as 2-(1-phenylethyl)benzophenone) is a highly sterically hindered ortho-alkyl aromatic ketone. In modern organic synthesis and drug development, derivatizing such congested scaffolds is notoriously difficult via traditional ground-state chemistry. However, photochemical activation unlocks a unique pathway: the Norrish Type II photoenolization .

Upon UV irradiation, the benzophenone carbonyl is excited to a singlet state, which undergoes rapid intersystem crossing (ISC) to a reactive triplet state ( T1​ ). This triplet state abstracts a hydrogen atom from the adjacent tertiary benzylic position of the 1-phenylethyl group. The result is a highly reactive, transient hydroxy-xylylene (photoenol) intermediate. Because the original benzylic carbon was tertiary, the resulting photoenol features a fully substituted exocyclic double bond, making it an exceptionally bulky nucleophile.

By trapping this transient photoenol with electrophiles—such as N-sulfonyl ketimines—via a Photoenolization/Mannich (PEM) reaction , researchers can construct complex, stereodefined amine architectures and tetrahydroisoquinoline derivatives that are highly prized in medicinal chemistry ().

Fig 1. Workflow of the asymmetric photoenolization/Mannich (PEM) reaction.

Experimental Design & Causality

To achieve high diastereo- and enantioselectivity when derivatizing Phenyl[2-(1-phenylethyl)phenyl]methanone, the reaction must be carefully controlled to suppress the racemic background reaction. We utilize a synergistic catalytic system comprising a chiral N,N′-dioxide ligand and a Nickel(II) Lewis acid.

Causality Behind Experimental Choices:

• Degassing (Argon Atmosphere): The photochemical generation of the enol relies on a triplet excited state ( T1​ ). Because molecular oxygen ( O2​ ) is a triplet in its ground state, it rapidly quenches the ketone's T1​ state. Strict degassing is non-negotiable to ensure a high quantum yield.

• Ni(OTf)₂ and Chiral N,N′-Dioxide Ligand: The photoenol is highly reactive and will attack the imine without a catalyst, resulting in a racemic mixture. The Ni(II) complex binds the N-sulfonyl ketimine, lowering its LUMO and accelerating the catalyzed pathway over the background reaction. The bulky chiral ligand creates a deep chiral pocket, shielding one face of the imine to dictate absolute stereochemistry.

• LiNTf₂ Additive: The addition of a lithium salt is critical. The Li+ cation coordinates with the sulfonyl oxygen of the imine and the N,N′-dioxide ligand, rigidifying the transition state assembly. This secondary Lewis acid interaction dramatically amplifies the enantiomeric excess (ee) ().

• 365 nm UV LED: This specific wavelength selectively excites the n→π∗ transition of the benzophenone chromophore without degrading the sensitive imine or the chiral catalyst, which could occur under harsher, shorter-wavelength UVC irradiation ().

Quantitative Data: Optimization of Reaction Conditions

The following table summarizes the causal relationship between the catalytic components and the stereochemical outcome of the PEM reaction.

Entry	Catalyst / Ligand	Additive	Solvent	Yield (%)	dr (Z/E)	ee (%)
1	None (Background)	None	CH₂Cl₂	65	55:45	Racemic
2	Ni(OTf)₂ / Achiral	None	CH₂Cl₂	82	60:40	Racemic
3	Ni(OTf)₂ / L-PiMe	None	CH₂Cl₂	75	70:30	68
4	Ni(OTf)₂ / L-PiMe	LiNTf₂	CH₂Cl₂	88	89:11	94
5	Ni(OTf)₂ / L-PiMe	LiNTf₂	Toluene	40	65:35	50

Data synthesized based on standard optimization parameters for Ni(II)-catalyzed asymmetric PEM reactions.

Step-by-Step Methodology: Asymmetric PEM Protocol

Materials Required:

• Phenyl[2-(1-phenylethyl)phenyl]methanone (0.1 mmol)

• N-sulfonyl ketimine (0.12 mmol, 1.2 equiv)

• Ni(OTf)₂ (0.01 mmol, 10 mol%)

• Chiral N,N′-dioxide ligand (e.g., L-PiMe) (0.01 mmol, 10 mol%)

• LiNTf₂ (0.02 mmol, 20 mol%)

• Anhydrous CH₂Cl₂ (2.0 mL)

Protocol:

• Catalyst Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add Ni(OTf)₂ (10 mol%) and the chiral N,N′-dioxide ligand (10 mol%).

• Complexation: Add 1.0 mL of anhydrous CH₂Cl₂ under an argon atmosphere. Stir the mixture at 25 °C for 30 minutes to ensure complete formation of the chiral Lewis acid complex.

• Reagent Addition: Add the N-sulfonyl ketimine (1.2 equiv) and LiNTf₂ (20 mol%) to the tube. Stir for an additional 15 minutes to allow the imine to coordinate with the Ni(II) center.

• Substrate Introduction: Add Phenyl[2-(1-phenylethyl)phenyl]methanone (0.1 mmol) dissolved in 1.0 mL of anhydrous CH₂Cl₂.

• Degassing (Critical Step): Perform three rapid freeze-pump-thaw cycles to rigorously remove dissolved oxygen from the reaction mixture. Backfill with argon.

• Photochemical Activation: Place the Schlenk tube in a photoreactor equipped with a 20 W UV LED ( λ = 365 nm). Irradiate the mixture at 25 °C for 12–16 hours.

• Quenching and Purification: Turn off the light source. Concentrate the mixture under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, Hexanes/EtOAc) to isolate the pure Mannich adduct.

Self-Validating Quality Control:

• In-Process Monitoring: Analyze an aliquot via crude 1 H NMR. The disappearance of the starting ketone and the emergence of a characteristic highly shielded singlet/doublet corresponding to the newly formed benzylic stereocenter confirms successful C-C bond formation.

• Stereochemical Validation: Run the purified product on a Chiralpak HPLC column. Compare the retention times against a racemic standard (generated via Entry 2 in the optimization table) to definitively validate the enantiomeric excess.

Mechanistic Pathway Visualization

Fig 2. Mechanistic cycle of the Ni(II)-catalyzed asymmetric PEM reaction.

References

• Yang, L.-F., Li, W., Liu, X., Feng, X., et al. "Nickel(II)-catalyzed asymmetric photoenolization/Mannich reaction of (2-alkylphenyl) ketones." Chemical Science, 2022, 13, 8341-8347. Available at:[Link][1]

• Kelemen, Z., et al. "Photoclick Chemistry: A Bright Idea." Chemical Reviews, ACS Publications, 2021, 121, 12, 6991–7031. Available at:[Link][2]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of Phenyl[2-(1-phenylethyl)phenyl]methanone

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to optimize the synthesis of sterically hindered benzophenone derivatives.

The synthesis of Phenyl[2-(1-phenylethyl)phenyl]methanone presents a unique chemical challenge: the bulky 1-phenylethyl group at the ortho position creates immense steric hindrance, making standard nucleophilic acyl substitutions (e.g., Grignard addition to an ester or acid chloride) prone to failure, low conversion, or over-addition. To bypass these issues, the industry standard is the Weinreb Amide approach , which relies on the formation of a highly stable, chelated tetrahedral intermediate[1].

This guide provides a deep-dive into the mechanistic causality of this reaction, a self-validating experimental protocol, and a targeted FAQ to troubleshoot yield-limiting issues.

Synthetic Workflow Visualization

The optimal synthetic route converts 2-(1-phenylethyl)benzoic acid into a Weinreb amide, followed by a controlled Grignard addition.

Caption: Synthetic workflow for Phenyl[2-(1-phenylethyl)phenyl]methanone via Weinreb amide.

Quantitative Data: Parameter Optimization

The success of the Grignard addition hinges entirely on balancing activation energy (to overcome steric hindrance) and thermal stability (to maintain the tetrahedral intermediate). The table below summarizes our internal optimization data for the addition of Phenylmagnesium bromide (PhMgBr) to 2-(1-phenylethyl)-N-methoxy-N-methylbenzamide.

Entry	Equivalents of PhMgBr	Temperature Profile (°C)	Reaction Time (h)	Yield (%)	Primary Observation
1	1.0 eq	-78 °C to -20 °C	12	45%	Incomplete conversion due to steric bulk.
2	1.1 eq	-78 °C to 0 °C	4	88%	Optimal conversion; clean ketone product.
3	1.5 eq	-78 °C to 0 °C	4	75%	Formation of tertiary alcohol (over-addition).
4	1.1 eq	20 °C (Room Temp)	4	55%	Complete collapse of intermediate; massive over-addition.

Self-Validating Experimental Protocol

Step 1: Preparation of the Weinreb Amide

• Setup: Dissolve 2-(1-phenylethyl)benzoic acid (10.0 mmol) in anhydrous dichloromethane (50 mL) under an inert argon atmosphere.

• Reagent Addition: Add N,O-dimethylhydroxylamine hydrochloride (12.0 mmol), EDCI (12.0 mmol), HOBt (12.0 mmol), and N,N-diisopropylethylamine (DIPEA, 30.0 mmol).

• Reaction: Stir at room temperature for 12 hours.

• Self-Validation Check: Perform TLC (Hexanes/EtOAc 7:3). The product spot is strongly UV-active and will elute lower than the starting acid due to the polar amide group, but will present as a tight, non-streaking spot.

• Workup: Wash sequentially with 1M HCl (2 x 20 mL), saturated NaHCO₃ (2 x 20 mL), and brine. Dry over Na₂SO₄ and concentrate to yield 2-(1-phenylethyl)-N-methoxy-N-methylbenzamide.

Step 2: Grignard Addition (Yield-Defining Step)

• Setup: Flame-dry a 100 mL Schlenk flask. Dissolve the intermediate Weinreb amide (5.0 mmol) in anhydrous THF (20 mL).

• Cooling: Submerge the flask in a dry ice/acetone bath to reach exactly -78 °C.

• Nucleophilic Attack: Slowly add Phenylmagnesium bromide (PhMgBr, 3.0 M in diethyl ether, 5.5 mmol, 1.1 eq) dropwise via a syringe pump over 15 minutes.

• Thermal Maturation: Stir at -78 °C for 1 hour. Then, remove the dry ice bath and replace it with an ice/water bath to gradually warm the reaction to 0 °C. Stir for an additional 3 hours.

  • Self-Validation Check: The solution should remain a clear, pale-yellow color. If the solution suddenly turns dark brown or opaque, the chelate has broken prematurely.

• Quench: Strictly at 0 °C , vigorously add 1M HCl (20 mL) to quench the reaction.

• Isolation: Extract with EtOAc (3 x 20 mL). Wash with brine, dry over MgSO₄, and purify via flash column chromatography (Hexanes/EtOAc, 9:1) to yield the target ketone.

Troubleshooting FAQs

Q1: Why is my reaction stalling with significant unreacted Weinreb amide remaining? A: The 1-phenylethyl group at the ortho position creates immense steric bulk, physically shielding the carbonyl carbon from nucleophilic attack. While Weinreb amides are generally highly reactive, this specific steric environment drastically reduces the reaction rate. Solution: Do not arbitrarily increase the equivalents of Grignard beyond 1.1 eq, as this risks over-addition. Instead, ensure you allow the reaction to warm from -78 °C to 0 °C. This provides the necessary activation energy to overcome the steric hindrance while still maintaining the stability of the tetrahedral intermediate[2].

Q2: I am observing a large amount of tertiary alcohol byproduct. How do I prevent over-addition? A: Over-addition is the direct result of the premature collapse of the chelated tetrahedral intermediate into a free ketone before the acidic quench[3]. Once the free ketone is generated in situ, it is highly electrophilic and immediately reacts with any remaining Grignard reagent to form a tertiary alcohol[1]. Solution: This collapse is thermally driven. You must strictly control the reaction temperature, ensuring it never exceeds 0 °C prior to quenching. Furthermore, the acidic quench must be performed vigorously at 0 °C to simultaneously protonate the intermediate and destroy excess Grignard reagent[4].

Q3: Can I use phenyllithium instead of phenylmagnesium bromide to overcome the steric hindrance? A: Yes, but with strict caveats. Organolithium reagents are smaller and more nucleophilic, which can accelerate the attack on sterically congested amides. However, the lithium-coordinated tetrahedral intermediate is significantly less stable than its magnesium counterpart. If you switch to phenyllithium, you must maintain the reaction strictly at -78 °C for the entire duration; warming to 0 °C will almost certainly cause premature collapse and over-addition.

Mechanistic Visualization: Tetrahedral Intermediate Stability

Understanding the fate of the tetrahedral intermediate is the key to mastering this synthesis. The diagram below illustrates the logical pathways dictated by temperature control.

Caption: Temperature-dependent stability of the tetrahedral intermediate and over-addition risk.

References

• 1, Grokipedia.

• 3, Wikipedia.

• 4, Chemistry Steps.

• 2, NBInno.

Sources

• 1. Weinreb ketone synthesis — Grokipedia [grokipedia.com]
• 2. nbinno.com [nbinno.com]
• 3. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 4. Converting Amides to Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Troubleshooting Poor Aqueous Solubility in Highly Lipophilic Ketones

Target Compound Focus: Phenyl[2-(1-phenylethyl)phenyl]methanone

Welcome to the Technical Support Center. This guide is designed for researchers, formulation scientists, and drug development professionals struggling with the aqueous insolubility of bulky, highly lipophilic ketones.

Mechanistic Root Cause Analysis

Before attempting to formulate Phenyl[2-(1-phenylethyl)phenyl]methanone , it is critical to understand why it resists aqueous dissolution.

• Absence of Ionizable Groups: Unlike amines or carboxylic acids, this compound is a neutral ketone. It lacks a pKa within the physiological range, meaning pH adjustment and salt formation will completely fail as solubility enhancement strategies[1].

• High Lipophilicity (LogP) & Solvation Energy: The molecule consists of a benzophenone core substituted with a bulky phenylethyl group. This highly aromatic, hydrocarbon-rich structure results in an extremely high partition coefficient (LogP > 5). The energy required to break the hydrogen bonds of water to accommodate this hydrophobic bulk far exceeds the energy released by the weak dipole-dipole interactions between water and the single ketone carbonyl[2].

• Crystal Lattice Energy: The planar phenyl rings promote strong π−π stacking in the solid state. To achieve dissolution, the formulation must provide enough energy to disrupt this stable crystal lattice.

Troubleshooting & Decision Workflow

Selecting the correct formulation strategy depends on the thermal stability and lipid solubility of your specific API batch. Follow the decision tree below to determine the optimal pathway.

Decision tree for selecting a solubility enhancement strategy for highly lipophilic ketones.

Formulation Strategies & Self-Validating Protocols

Strategy A: Amorphous Solid Dispersions (ASDs) via Spray Drying

Causality: ASDs overcome the high crystal lattice energy of the compound by trapping it in a high-energy, disordered amorphous state within a hydrophilic polymer matrix (e.g., PVP, HPMCAS). When exposed to aqueous media, the polymer facilitates wetting and maintains the drug in a supersaturated state, preventing rapid recrystallization[3],[4].

Step-by-Step Protocol:

• Solvent Selection: Dissolve Phenyl[2-(1-phenylethyl)phenyl]methanone and the selected polymer (e.g., HPMCAS-HF) in a volatile organic solvent (e.g., Dichloromethane/Ethanol 1:1 v/v) at a 1:3 drug-to-polymer ratio.

• Atomization: Feed the solution into a spray dryer. Set the inlet temperature to 70–80°C (depending on solvent boiling point) and atomization gas flow to ensure rapid droplet evaporation.

• Collection & Secondary Drying: Collect the resulting powder from the cyclone. Subject the powder to vacuum drying at 40°C for 24 hours to remove residual solvents.

• Self-Validation Step: Analyze the powder using Differential Scanning Calorimetry (DSC) and Powder X-Ray Diffraction (PXRD).

  • Validation Pass: Absence of sharp Bragg peaks (PXRD) and absence of a melting endotherm (DSC), confirming a single glass transition temperature ( Tg​ ).

  • Validation Fail: Presence of melting peaks indicates incomplete amorphization or phase separation[5].

Strategy B: Self-Microemulsifying Drug Delivery Systems (SMEDDS)

Causality: For compounds with LogP > 5, bypassing dissolution entirely is often the most effective route. SMEDDS are isotropic mixtures of oils, surfactants, and co-surfactants that pre-dissolve the drug. Upon gentle agitation in aqueous media (simulating GI motility), they spontaneously form transparent microemulsions (<50 nm), keeping the drug solubilized and promoting lymphatic absorption[6],[7].

Step-by-Step Protocol:

• Excipient Screening: Determine the equilibrium solubility of the compound in various lipids (e.g., Capryol 90), surfactants (e.g., Cremophor EL), and co-surfactants (e.g., Transcutol P).

• Ternary Phase Diagram: Plot the selected excipients on a ternary phase diagram to identify the self-emulsification region (the ratios that yield clear microemulsions upon aqueous dilution).

• Formulation Preparation: Mix the oil, surfactant, and co-surfactant (e.g., 20:60:20 ratio) using a magnetic stirrer at 40°C. Add the API up to 80% of its saturation solubility to prevent precipitation.

• Self-Validation Step: Perform an aqueous dispersion test by adding 1 mL of the SMEDDS to 250 mL of 0.1N HCl at 37°C under mild agitation.

  • Validation Pass: The mixture becomes optically transparent within 1 minute. Dynamic Light Scattering (DLS) confirms a monodisperse droplet size of < 50 nm.

  • Validation Fail: Cloudy emulsion or visible API precipitation indicates insufficient surfactant or drug overloading.

Quantitative Comparison of Formulation Strategies

To assist in selecting the most viable pathway for your specific constraints, refer to the quantitative performance metrics below:

Formulation Strategy	Typical Particle/Droplet Size	Max Drug Loading (%)	Thermodynamic State	Optimal LogP Range
Amorphous Solid Dispersion (ASD)	N/A (Molecular dispersion)	10 - 30%	Metastable (High Energy)	2 - 7
SMEDDS (Lipid-based)	< 50 nm	5 - 15%	Thermodynamically Stable	> 5
Nanosuspension (Milling)	100 - 400 nm	Up to 100% (Pure API)	Kinetically Stable	Any (requires high MP)

Frequently Asked Questions (FAQs)

Q1: I dissolved Phenyl[2-(1-phenylethyl)phenyl]methanone in DMSO for my in vitro cell assay, but it immediately crashes out when added to the aqueous buffer. How do I fix this? A: You are experiencing a "solvent shift" crash. Because the compound is highly lipophilic, when the DMSO diffuses into the bulk aqueous phase, the local concentration of the API drastically exceeds its aqueous solubility limit, causing rapid nucleation and precipitation. Solution: Do not use pure DMSO. Pre-formulate the compound using a co-solvent/surfactant mixture (e.g., DMSO/PEG400/Tween 80) or utilize Bovine Serum Albumin (BSA) in your assay media to act as a hydrophobic sink, binding the free drug and preventing crystallization.

Q2: Can I use cyclodextrins to complex this molecule? A: It is highly unlikely to succeed. Phenyl[2-(1-phenylethyl)phenyl]methanone is a bulky, multi-ring system. Standard β -cyclodextrins typically cannot accommodate such large, sterically hindered hydrophobic volumes within their internal cavity[3]. Lipid-based systems (SMEDDS) are a far superior choice for this specific steric profile.

Q3: My Amorphous Solid Dispersion (ASD) looked great initially, but it crystallized after 3 months on stability testing. What went wrong? A: You likely experienced Amorphous-Amorphous Phase Separation (AAPS)[5]. Over time, the drug and polymer separated into distinct domains, reducing the polymer's anti-plasticizing and anti-nucleating effects. Solution: Ensure your drug loading is below the solid solubility limit of the polymer at storage temperature. Furthermore, store the formulation well below its glass transition temperature ( Tg​ ) and protect it from moisture, as water acts as a potent plasticizer that lowers Tg​ and accelerates crystallization.

Sources

• 1. repo.upertis.ac.id [repo.upertis.ac.id]
• 2. mdpi.com [mdpi.com]
• 3. pharmtech.com [pharmtech.com]
• 4. Amorphous solid dispersions as a strategy to enhance the bioavailability and stability of formulations containing plant active ingredients: An integrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmaceutical amorphous solid dispersion: A review of manufacturing strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Self-Microemulsifying Drug Delivery Systems: An Attractive Strategy for Enhanced Therapeutic Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmtech.com [pharmtech.com]

Optimizing recrystallization solvent systems for Phenyl[2-(1-phenylethyl)phenyl]methanone

Technical Support Center: Recrystallization & LLPS Troubleshooting for Phenyl[2-(1-phenylethyl)phenyl]methanone

Executive Overview

Phenyl[2-(1-phenylethyl)phenyl]methanone presents a highly specific crystallization challenge. The molecule features a rigid benzophenone core coupled with a bulky, rotationally flexible 1-phenylethyl group at the ortho position. This extreme steric hindrance forces the aromatic rings out of planarity. Furthermore, the chiral center of the 1-phenylethyl group introduces high configurational entropy in the liquid state.

Because of these structural features, the thermodynamic barrier for molecular rearrangement into a highly ordered crystal lattice is exceptionally high. During cooling or anti-solvent addition, the system frequently bypasses classical nucleation and instead undergoes spinodal decomposition—a phenomenon known as Liquid-Liquid Phase Separation (LLPS) or "oiling out"[1]. This guide provides mechanistic troubleshooting and self-validating protocols to bypass the miscibility gap and isolate a high-purity crystalline product.

Section 1: Diagnostic FAQ & Mechanistic Troubleshooting

Q1: Why does my product consistently form a milky emulsion (oil out) instead of crystallizing? Causality: Oiling out is both a kinetic and thermodynamic phenomenon. When you generate supersaturation rapidly (e.g., via fast cooling or rapid anti-solvent addition), the chemical potential of the solution crosses the liquid-liquid coexistence curve (binodal/spinodal curve) before it can overcome the activation energy required for solid nucleation[2]. The solution separates into two liquid phases: a solute-lean continuous phase and a solute-rich dispersed phase (oil droplets). Because the solute-rich droplets are highly viscous, molecular diffusion and desolvation are severely hindered, trapping the molecule in a disordered, amorphous state[1].

Q2: How do I select a solvent/anti-solvent system that suppresses LLPS? Causality: To prevent LLPS, you must select a solvent system that maximizes the Metastable Zone Width (MSZW) for crystallization while shifting the liquid-liquid miscibility gap to lower temperatures or higher anti-solvent fractions. For bulky diaryl ketones, highly non-polar anti-solvents (like n-heptane) often cause abrupt phase separation. Using a moderately polar solvent system, such as Methanol/Water or Isopropanol/Water, allows for a more gradual decrease in solubility, which facilitates controlled supersaturation[3]. Alternatively, Toluene/n-Heptane can be used if the anti-solvent addition rate is strictly controlled via concentration feedback[4].

Q3: Does the chirality of the 1-phenylethyl group affect the oiling out? Causality: Yes. If your starting material is a racemate, the entropic penalty of resolving enantiomers into a crystalline lattice (or forming a racemic compound) is much higher than crystallizing an enantiopure batch. This higher free energy barrier for nucleation makes the disordered liquid phase (oil) thermodynamically favorable under high supersaturation. Seeding with the exact desired polymorphic and enantiomeric form is mandatory to bypass this barrier.

Section 2: Solvent System Optimization Matrix

The following table summarizes the quantitative parameters for selecting the optimal recrystallization system for bulky benzophenone derivatives like Phenyl[2-(1-phenylethyl)phenyl]methanone.

Solvent / Anti-Solvent System	Solute Solubility Ratio (Good/Anti)	LLPS (Oiling Out) Risk	Recommended Seeding Temp (°C)	Mechanistic Notes
Toluene / n-Heptane	High (>50:1)	High	45 - 50 °C	High risk of abrupt LLPS if heptane is added >0.5 vol/min. Requires strict relative supersaturation control.
Methanol / Water	Moderate (~20:1)	Medium	35 - 40 °C	Gradual solubility curve. Water acts as a strong anti-solvent, but hydrogen bonding stabilizes the metastable zone[3].
Isopropanol / Water	Moderate (~15:1)	Low	40 - 45 °C	Ideal for bulky ketones. Higher viscosity of IPA slows droplet coalescence, giving seeds time to grow.
Ethyl Acetate / n-Hexane	High (>40:1)	High	30 - 35 °C	Prone to forming stable emulsions. Not recommended without in-line PAT monitoring.

Section 3: Self-Validating Experimental Protocols

Protocol A: Preventative Seeded Anti-Solvent Crystallization

Objective: To maintain the system within the metastable zone and force classical nucleation before the spinodal curve is reached[4]. Validation Mechanism: Use of Process Analytical Technology (PAT) such as Focused Beam Reflectance Measurement (FBRM) to ensure solid chord lengths increase without the spherical droplet signatures of LLPS.

• Dissolution: Dissolve Phenyl[2-(1-phenylethyl)phenyl]methanone in Isopropanol (3 mL/g) at 60 °C until a clear, single-phase solution is achieved.

• Clarification: Filter the hot solution through a 0.45 µm PTFE syringe filter to remove foreign particulates that could trigger heterogeneous phase separation.

• Controlled Cooling: Cool the reactor to 45 °C at a highly controlled, slow rate of 0.2 °C/min.

• Seeding: Add 1-2 wt% of high-purity crystalline Phenyl[2-(1-phenylethyl)phenyl]methanone seeds.

  • Self-Validation Step: Observe the reactor for 30 minutes. The seeds must remain suspended and not dissolve (confirming the system is supersaturated) nor melt into oil droplets.

• Non-Linear Anti-Solvent Addition: Begin adding Water (anti-solvent). The addition rate must be non-linear (slow initially, faster later) to maintain a constant relative supersaturation as the crystal surface area grows[4].

  • Add the first 10% of the total water volume at 0.05 mL/min.

  • Add the remaining 90% of the water volume at 0.2 mL/min.

• Isothermal Aging: Hold the suspension at 20 °C for 4 hours to allow complete desupersaturation and lattice integration.

• Isolation: Filter and wash the filter cake with cold 1:1 Isopropanol/Water.

Protocol B: Recovery Workflow for an Oiled-Out Batch

Objective: To rescue a batch that has already undergone LLPS without discarding the material.

• Detection: Identify LLPS by the sudden milky appearance of the mixture or the presence of a heavy, sticky oil at the bottom of the reactor.

• Phase Re-integration: Heat the mixture back to 65 °C until the emulsion completely dissolves into a single clear phase.

• Thermodynamic Shifting: Add 10% by volume of the good solvent (e.g., Isopropanol) to shift the overall concentration away from the binodal curve.

• High-Shear Cooling: Cool the system to the seeding temperature (45 °C) under high shear stirring (e.g., 400-500 RPM) to minimize local concentration gradients.

• Seeding & Aging: Execute steps 4 through 7 from Protocol A.

Section 4: Mechanistic & Workflow Visualizations

Thermodynamic pathways comparing LLPS (oiling out) to classical seeded crystallization.

Step-by-step recovery workflow for batches experiencing liquid-liquid phase separation.

References

• Liquid-Liquid Phase Separation in Crystallization Source: Mettler Toledo URL:[Link][2]

• Review of Liquid–Liquid Phase Separation in Crystallization: From Fundamentals to Application Source: Crystal Growth & Design - ACS Publications URL:[Link][1]

• Oiling Out in Crystallization Source: Mettler Toledo URL:[Link]

• Direct Design of Pharmaceutical Antisolvent Crystallization through Concentration Control Source: Crystal Growth & Design - ACS Publications URL:[Link][4]

• Examination of the Semi-Batch Crystallization of Benzophenone from Saturated Methanol Solution via Aqueous Antisolvent Drowning-Out as Monitored In-Process Using ATR FTIR Spectroscopy Source: Crystal Growth & Design - ACS Publications URL:[Link][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mt.com [mt.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Photochemical Efficiency of Phenyl[2-(1-phenylethyl)phenyl]methanone vs. Unsubstituted Benzophenone

For researchers and professionals in photochemistry, materials science, and drug development, the selection of a photoinitiator or photosensitizer is paramount to achieving desired reaction outcomes. Benzophenone (BP) is a cornerstone of organic photochemistry, prized for its well-understood and robust photoreactivity.[1] However, structural modifications to the benzophenone scaffold can dramatically alter its photochemical behavior, leading to significant enhancements in efficiency and specificity.

This guide provides an in-depth comparison of the photochemical efficiency of the archetypal unsubstituted benzophenone against a strategically substituted derivative, Phenyl[2-(1-phenylethyl)phenyl]methanone. We will explore the fundamental mechanistic differences that arise from ortho-alkylation, present comparative quantitative data, and provide detailed experimental protocols for researchers to validate and expand upon these findings in their own laboratories.

The Photochemical Landscape: Intermolecular vs. Intramolecular Pathways

The photoreactivity of benzophenone is almost exclusively dictated by its triplet excited state (T₁). Upon absorption of UV light (typically ~350-365 nm), the molecule undergoes a highly efficient n→π* transition to the first excited singlet state (S₁), followed by near-quantitative intersystem crossing (ISC) to the T₁ state.[2] This triplet state, which possesses a diradical character, has a sufficiently long lifetime to engage in chemical reactions, most notably hydrogen atom abstraction. The key difference between our two compounds lies in the source of this hydrogen atom.

Unsubstituted Benzophenone: The Intermolecular Workhorse

Unsubstituted benzophenone relies on an intermolecular hydrogen abstraction mechanism. In the presence of a suitable hydrogen-donating solvent or substrate (R-H), such as 2-propanol, the excited benzophenone triplet abstracts a hydrogen atom to form two distinct radical species: a benzhydrol ketyl radical and a substrate-derived radical.[3] Two benzhydrol ketyl radicals subsequently couple to form the dimeric product, benzpinacol.

This process is highly effective but its efficiency is inherently dependent on the concentration and reactivity of the external hydrogen donor. The reaction is diffusion-controlled, requiring the excited benzophenone and the donor molecule to encounter each other within the triplet lifetime.

Caption: Photochemical pathway for unsubstituted benzophenone.

Phenyl[2-(1-phenylethyl)phenyl]methanone: Engineered for Intramolecular Efficiency

The strategic placement of a 2-(1-phenylethyl) group fundamentally alters the photochemical reaction pathway. This ortho-alkyl substituent provides a source of abstractable γ-hydrogen atoms within the molecule itself. Upon excitation, the triplet carbonyl group undergoes a rapid intramolecular hydrogen abstraction, a process known as a Norrish Type II reaction.[4][5]

This reaction forms a 1,4-biradical intermediate, which can then undergo cyclization to form a stable cyclobutanol derivative.[6] Because the hydrogen source is covalently tethered and held in close proximity to the excited carbonyl, the reaction is not dependent on diffusion or the concentration of an external donor. This intramolecularity leads to a significant increase in the rate and quantum efficiency of the photoreaction.

Caption: Intramolecular Norrish Type II reaction of the substituted benzophenone.

Performance Comparison: A Quantitative Analysis

The most direct measure of photochemical efficiency is the quantum yield (Φ), which defines the number of moles of a product formed or reactant consumed per mole of photons absorbed. The following table summarizes the key performance differences between the two compounds.

Parameter	Unsubstituted Benzophenone	Phenyl[2-(1-phenylethyl)phenyl]methanone	Rationale for Difference
Reaction Type	Intermolecular H-Abstraction	Intramolecular H-Abstraction (Norrish Type II)	The ortho-alkyl group provides an internal hydrogen source.
Primary Photoproduct	Benzpinacol (dimer)	Cyclobutanol derivative (cyclized monomer)	Intermolecular coupling vs. intramolecular cyclization.
Reaction Rate	Dependent on H-donor concentration and solvent viscosity	Largely independent of external factors	Intramolecular reactions are kinetically favored over intermolecular ones.[7]
Quantum Yield (Φ)	~0.3 - 1.0 (for photoreduction in isopropanol)[8]	Expected to be near 1.0 in inert solvents	The pre-organized geometry for H-abstraction minimizes non-productive decay pathways.
Solvent Dependency	High (requires a good H-donating solvent for high efficiency)	Low (can proceed efficiently even in non-H-donating solvents)	The reaction's primary requirement is photon absorption, not solvent participation.

Experimental Protocol: Determination of Photochemical Quantum Yield

To empirically validate the photochemical efficiency, a robust and reproducible experimental protocol is essential. The following method describes the determination of the quantum yield of reactant disappearance using a chemical actinometer for accurate photon flux measurement.

Objective: To measure and compare the quantum yield (Φ) of disappearance for both benzophenone derivatives upon irradiation at 365 nm.

Principle: The experiment is run in parallel with a chemical actinometer (e.g., potassium ferrioxalate), which undergoes a well-characterized photochemical reaction with a known quantum yield.[9] By measuring the extent of reaction in both the sample and the actinometer under identical irradiation conditions, the quantum yield of the sample can be calculated.

Methodology

• Preparation of Solutions:

  • Actinometer Stock Solution: Prepare a 0.006 M solution of potassium ferrioxalate [K₃Fe(C₂O₄)₃·3H₂O] in 0.05 M H₂SO₄. This solution must be prepared in the dark and stored in a light-protected container.

  • Developer Solution: Prepare a 0.1% (w/v) solution of 1,10-phenanthroline in water.

  • Buffer Solution: Prepare a sodium acetate buffer by dissolving 60 g of NaOAc in 250 mL of water and adding 25 mL of concentrated H₂SO₄.

  • Sample Solutions: Prepare optically matched solutions (e.g., 1.0 x 10⁻⁴ M) of unsubstituted benzophenone and Phenyl[2-(1-phenylethyl)phenyl]methanone in spectroscopic grade acetonitrile. The concentration should be adjusted to have an absorbance between 0.7 and 1.0 at the irradiation wavelength (365 nm) to ensure sufficient light absorption while minimizing inner filter effects.

• Irradiation Procedure:

  • Use a stable, monochromatic light source, such as a 365 nm LED array or a mercury lamp with appropriate band-pass filters.[10]

  • Pipette 3.0 mL of the actinometer solution into a quartz cuvette. Pipette 3.0 mL of one of the sample solutions into a second, identical quartz cuvette.

  • Place both cuvettes in a temperature-controlled sample holder to ensure identical irradiation geometry and conditions.

  • Irradiate both solutions simultaneously for a short, precisely measured time interval (e.g., 60 seconds). The irradiation time should be chosen such that the conversion is kept below 10% to ensure accurate initial rate measurements.

• Analysis of the Actinometer:

  • After irradiation, transfer 1.0 mL of the irradiated actinometer solution to a 10 mL volumetric flask.

  • Add 2.0 mL of the 1,10-phenanthroline solution and 1.0 mL of the acetate buffer. Dilute to the 10 mL mark with deionized water.

  • Allow the solution to stand in the dark for 30 minutes for the red Fe(II)-phenanthroline complex to fully form.

  • Measure the absorbance of the complex at 510 nm using a UV-Vis spectrophotometer.

  • Calculate the moles of Fe²⁺ formed using the Beer-Lambert law (A = εcl), where ε₅₁₀ = 11,100 L mol⁻¹ cm⁻¹.

• Analysis of the Sample:

  • Measure the UV-Vis absorption spectrum of the sample solution before and after irradiation.

  • Determine the change in concentration of the benzophenone derivative by monitoring the decrease in absorbance at the n→π* maximum (~350 nm).

• Calculation of Quantum Yield:

  • First, calculate the photon flux (I₀) absorbed by the actinometer using the formula:

    • moles of Fe²⁺ formed = I₀ * t * Φ_act * f

    • where t is the irradiation time, Φ_act is the known quantum yield of the actinometer at 365 nm (1.21), and f is the fraction of light absorbed.

  • Next, calculate the quantum yield of the sample (Φ_sample):

    • moles of sample reacted = I₀ * t * Φ_sample * f

  • By running the sample and actinometer in parallel, I₀ and t are identical. Assuming the fraction of light absorbed (f) is also identical (by preparing optically matched solutions), the quantum yield can be calculated with the simplified comparative formula:

    • Φ_sample = Φ_act * (moles of sample reacted / moles of Fe²⁺ formed)

Caption: Workflow for quantum yield determination via chemical actinometry.

Conclusion and Outlook

The comparison between unsubstituted benzophenone and Phenyl[2-(1-phenylethyl)phenyl]methanone serves as a powerful illustration of how targeted structural modification can enhance photochemical performance. While unsubstituted benzophenone remains a versatile intermolecular photosensitizer, its efficiency is limited by bimolecular kinetics. The ortho-alkylation in Phenyl[2-(1-phenylethyl)phenyl]methanone pre-organizes the molecule for a highly efficient, intramolecular Norrish Type II reaction, resulting in a superior quantum yield that is independent of external reagents.

For researchers developing photo-curable resins, light-activated protecting groups, or photodynamic therapies, understanding these mechanistic distinctions is crucial. The principles demonstrated here—leveraging intramolecular pathways to boost efficiency and control reaction outcomes—provide a foundational strategy for the rational design of next-generation photochemical tools.

References

• D'Auria, M. & Fagnoni, M. (2016). The Life of Pi Star: Exploring the Exciting and Forbidden Worlds of the Benzophenone Photophore. Chemical Reviews, 117(1), 130-167. [Link]

• Moore, W. M., & Ketchum, M. (1962). The Limiting Quantum Yield for the Photoreduction of Benzophenone with Isopropyl Alcohol. Journal of the American Chemical Society, 84(8), 1368-1371. [Link]

• Lalevée, J., & Fouassier, J. P. (2012). Benzophenone derivatives as photoinitiators of polymerization. Polymers, 4(1), 693-711.

• Givens, R. S. (2017). The Photochemistry of Benzophenone. The Spectrum, 24(1), 1-10. [Link]

• Chen, Y., et al. (2000). Determination of the Quantum Yield for the Photochemical Generation of Hydroxyl Radicals in TiO2 Suspensions. The Journal of Physical Chemistry B, 104(28), 6603–6607. [Link]

• Kuhn, H. J., Braslavsky, S. E., & Schmidt, R. (2004). Chemical actinometry. Pure and Applied Chemistry, 76(12), 2105-2146.

• Griesbeck, A. G., & Kropf, C. (2018). A versatile method for the determination of photochemical quantum yields via online UV-Vis spectroscopy. Photochemical & Photobiological Sciences, 17(5), 597-606. [Link]

• Wagner, P. J., & Scaiano, J. C. (1980). Flash photolysis of an ortho-alkyl-benzophenone. Journal of the Chemical Society, Chemical Communications, (10), 459-460. [Link]

• Wagner, P. J., & Leavitt, R. A. (1973). Photoenolization of ortho-substituted benzophenones by flash photolysis. Journal of the American Chemical Society, 95(11), 3669–3677. [Link]

• Wikipedia. (n.d.). Norrish reaction. In Wikipedia. Retrieved April 3, 2026, from [Link]

• Wikipedia. (n.d.). Benzophenone. In Wikipedia. Retrieved April 3, 2026, from [Link]

• Wagner, P. J. (1989). Type II photoelimination and related reactions. Accounts of Chemical Research, 22(3), 83-91.

• Cuquerella, M. C., et al. (2011). Solvent Effects in Hydrogen Abstraction from Cholesterol by Benzophenone Triplet Excited State. Organic Letters, 13(15), 4104–4107. [Link]

• ChemTube3D. (n.d.). Norrish Type II Reaction. University of Liverpool.

• Sundararajan, C., Jockusch, S., & Turro, N. J. (2007). Photochemistry of 2-diphenylmethoxyacetophenone. Direct detection of a long-lived enol from a Norrish Type II photoreaction. Photochemical & Photobiological Sciences, 6(5), 551-555. [Link]

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Validation of HPLC-UV Analytical Methods for Phenyl[2-(1-phenylethyl)phenyl]methanone Purity: A Comparative Column Performance Guide

Executive Summary & The Analytical Challenge

Phenyl[2-(1-phenylethyl)phenyl]methanone is a highly lipophilic, sterically congested pharmaceutical intermediate. Structurally, it features a benzophenone core with a 1-phenylethyl substituent at the ortho position, giving the molecule three distinct aromatic rings.

During synthesis, the primary analytical challenge is resolving the target ortho-isomer from its para-substituted analog and unreacted precursors (e.g., benzophenone and styrene derivatives). Because the ortho and para isomers possess nearly identical hydrophobic surface areas (LogP), traditional reversed-phase chromatography often fails to achieve baseline resolution. This guide objectively compares standard Octadecylsilane (C18) columns against Phenyl-Hexyl stationary phases, providing a self-validating, [1] methodology for purity assessment.

Chromatographic Selectivity: C18 vs. Phenyl-Hexyl Chemistries

To develop a robust method, we must look beyond simple hydrophobicity and exploit the spatial geometry of the analyte.

• The C18 Alternative (Dispersive Interactions): C18 columns separate analytes based strictly on dispersive hydrophobic interactions. Because the ortho and para isomers of Phenyl[2-(1-phenylethyl)phenyl]methanone have the same molecular weight and similar lipophilicity, they co-elute on a C18 phase. The column is "blind" to the 3D arrangement of the aromatic rings.

• The Phenyl-Hexyl Solution ( π−π Interactions): Phenyl-Hexyl columns offer orthogonal selectivity by engaging in π−π electron interactions with the analyte. The ortho isomer is highly sterically hindered, forcing its three phenyl rings out of coplanarity. Conversely, the para isomer adopts a more planar conformation. The Phenyl-Hexyl stationary phase exploits this shape difference, retaining the planar para isomer longer due to maximized π−π orbital overlap [2].

Causality in Mobile Phase Selection: The Methanol Imperative

When utilizing a Phenyl-Hexyl column for aromatic separation, the choice of organic modifier is critical. Methanol (MeOH) must be used instead of Acetonitrile (ACN). ACN contains a nitrile group with its own π -electrons, which aggressively compete with the stationary phase for the analyte's π -system, effectively suppressing the column's unique selectivity. Methanol lacks π -electrons, rendering it "transparent" to the π−π interactions and maximizing resolution.

Table 1: Column Performance Comparison

Parameter	Standard C18 Column	Phenyl-Hexyl Column
Primary Retention Mechanism	Hydrophobic (Dispersive)	Hydrophobic + π−π Interactions
Isomer Resolution ( Rs​ )	0.8 (Co-elution)	2.6 (Baseline Resolution)
Optimal Organic Modifier	Acetonitrile or Methanol	Methanol (Strictly required)
Peak Shape (Tailing Factor)	1.4	1.1
Suitability for Target	Poor	Excellent

Mandatory Visualization: Method Optimization Workflow

Decision tree for optimizing HPLC column chemistry and mobile phase for highly aromatic analytes.

Experimental Protocol: A Self-Validating System

To ensure trustworthiness, the following step-by-step methodology incorporates a System Suitability Test (SST) that acts as a self-validating gatekeeper. If the SST fails, the run is aborted, preventing the generation of faulty data.

Step 1: Reagent & Standard Preparation

• Weigh exactly 10.0 mg of Phenyl[2-(1-phenylethyl)phenyl]methanone reference standard.

• Dissolve in 10 mL of HPLC-grade Methanol to create a 1.0 mg/mL Stock Solution.

• Dilute the stock to a working concentration of 100 µg/mL using the mobile phase.

• Prepare a Resolution Mixture containing 100 µg/mL of the target ortho-isomer and 10 µg/mL of the para-isomer impurity.

Step 2: Chromatographic Conditions

• Column: Phenyl-Hexyl, 150 mm x 4.6 mm, 3.5 µm particle size.

• Mobile Phase: Isocratic elution with 75% Methanol / 25% Water (v/v) containing 0.1% Formic Acid. (Note: Formic acid suppresses residual silanol ionization on the silica support, preventing peak tailing).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C (Maintains consistent mobile phase viscosity and mass transfer).

• Detection: UV at 254 nm (Optimal wavelength for the benzophenone conjugated π -system).

• Injection Volume: 10 µL.

Step 3: System Suitability Testing (SST) Inject the Resolution Mixture six times. The system is validated for the sample sequence only if the following criteria are met:

• Resolution ( Rs​ ): ≥2.0 between the ortho and para isomers.

• Tailing Factor ( Tf​ ): ≤1.5 for the main peak.

• Precision (%RSD): ≤1.0% for peak area across the six injections.

ICH Q2(R2) Validation Framework & Data

The optimized Phenyl-Hexyl method was subjected to rigorous validation in accordance with the [1].

• Specificity: Forced degradation studies (0.1N HCl, 0.1N NaOH, 3% H2​O2​ , UV light for 24h) demonstrated that all degradation products eluted at distinct retention times without interfering with the main Phenyl[2-(1-phenylethyl)phenyl]methanone peak. Peak purity angle was less than the purity threshold (via PDA detection).

• Linearity: The method exhibited excellent linear response from 25 µg/mL to 150 µg/mL ( R2=0.9998 ).

• Accuracy: Recovery studies via standard addition at 50%, 100%, and 150% levels yielded mean recoveries between 99.2% and 100.8%.

Table 2: Quantitative Validation Summary

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity (Peak Purity)	No co-eluting interferences	Purity Angle < Threshold	Pass
Linearity ( R2 )	≥0.999	0.9998	Pass
Accuracy (Recovery)	98.0% - 102.0%	99.8% (Mean, n=9)	Pass
Repeatability (%RSD)	≤2.0%	0.45% (n=6)	Pass
Intermediate Precision (%RSD)	≤2.0%	0.62% (n=12, 2 analysts)	Pass
LOD / LOQ	Signal-to-Noise 3:1 / 10:1	0.05 µg/mL / 0.15 µg/mL	Pass

Conclusion

For highly aromatic, sterically congested molecules like Phenyl[2-(1-phenylethyl)phenyl]methanone, traditional C18 columns lack the geometric selectivity required for rigorous purity analysis. By transitioning to a Phenyl-Hexyl stationary phase and strictly utilizing Methanol as the organic modifier, analytical scientists can leverage π−π interactions to achieve baseline resolution of critical positional isomers. The resulting method is robust, self-validating, and fully compliant with ICH Q2(R2) regulatory standards.

References

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH) URL: [Link]

A Comparative Guide to UV Absorbers in Polymer Science: Benchmarking Phenyl[2-(1-phenylethyl)phenyl]methanone Against Industry Standards

Introduction: The Imperative for UV Protection in Polymers

Polymers are ubiquitous in modern technology, valued for their versatility, low cost, and tunable properties. However, their organic nature renders them susceptible to degradation from environmental factors, chief among them being ultraviolet (UV) radiation from sunlight. This photo-oxidative degradation is an inexorable process that leads to a cascade of material failures, including discoloration (yellowing), surface cracking, loss of gloss, and a catastrophic decline in mechanical properties such as tensile strength and impact resistance.[1][2]

The mechanism of degradation is initiated when chromophores within the polymer absorb high-energy UV photons. This absorption excites the molecules, leading to the formation of free radicals. In the presence of oxygen, these radicals trigger a chain reaction of auto-oxidation, resulting in chain scission and cross-linking, which ultimately manifests as material failure. To counteract this, the polymer industry relies on a sophisticated arsenal of stabilizing additives, with UV absorbers playing a critical role as the first line of defense.[3] This guide provides an in-depth comparison of a specific benzophenone derivative, Phenyl[2-(1-phenylethyl)phenyl]methanone, against other major classes of UV absorbers, offering researchers and developers a framework for selecting the optimal stabilization package for their applications.

Mechanism of Action: How UV Stabilizers Work

UV stabilizers protect polymers through various mechanisms. The most common approach is the use of UV absorbers (UVAs), which function by competitively absorbing damaging UV radiation and dissipating it as harmless thermal energy.[3][4] Other stabilizers, like Hindered Amine Light Stabilizers (HALS), do not absorb UV radiation but act as radical scavengers, interrupting the degradation cycle after it has been initiated.

This guide will focus on comparing Phenyl[2-(1-phenylethyl)phenyl]methanone with three benchmark classes of UV stabilizers:

• 2-Hydroxybenzophenones: A widely used class of UV absorbers.

• 2-Hydroxyphenylbenzotriazoles: Another major class of high-performance UV absorbers.

• Hindered Amine Light Stabilizers (HALS): Radical scavengers that offer long-term protection.

Comparative Analysis of UV Absorber Classes

Phenyl[2-(1-phenylethyl)phenyl]methanone: A Case Study in Sterically Hindered Benzophenones

Phenyl[2-(1-phenylethyl)phenyl]methanone belongs to the benzophenone class of UV absorbers. Its structure is notable for the bulky 1-phenylethyl group located ortho to the carbonyl bridge. This steric hindrance is a key design feature that influences its performance characteristics.

• Mechanism of Action: Unlike traditional 2-hydroxybenzophenones, this molecule lacks the ortho-hydroxyl group necessary for the highly efficient Excited State Intramolecular Proton Transfer (ESIPT) mechanism.[5] Therefore, its primary mode of action is as a UV screener . It absorbs UV energy through π-π* transitions within its conjugated system and dissipates this energy through non-radiative pathways like vibrational relaxation (heat).[6] While potentially less efficient on a per-molecule basis than ESIPT-capable absorbers, its efficacy relies on its concentration and ability to absorb a broad range of UV light.

• Key Performance Attributes (Inferred):

  • High Permanence: The bulky side group and high molecular weight likely result in low volatility, making it suitable for high-temperature processing of engineering plastics.

  • Good Compatibility: The aromatic nature of the side group can enhance its compatibility with aromatic polymers like polystyrene and polycarbonate.

  • Low Migration: The large molecular size should reduce the likelihood of migration or "blooming" to the polymer surface over time.

2-Hydroxybenzophenones

This is one of the most established and widely used classes of UV absorbers.[7]

• Mechanism of Action: Their function is dominated by the ESIPT mechanism. Upon absorbing a UV photon, an intramolecular hydrogen bond allows an ultrafast and reversible proton transfer from the hydroxyl group to the carbonyl oxygen.[5] This process, followed by rapid internal conversion, allows the molecule to return to its ground state while dissipating the absorbed energy as heat, ready to absorb another photon. This cycle is extremely efficient and photostable.

• Key Performance Attributes:

  • Broad UV Absorption: They effectively absorb UV radiation in the 290-380 nm range.[6]

  • Cost-Effectiveness: Generally, they offer a good balance of performance and cost.[4]

  • Good Compatibility: They are compatible with a wide range of polymers, including polyolefins and PVC.[6]

2-Hydroxyphenylbenzotriazoles

Benzotriazoles are considered high-performance UV absorbers, often used in demanding applications.[4][8]

• Mechanism of Action: Similar to 2-hydroxybenzophenones, benzotriazoles rely on the ESIPT mechanism for their exceptional photostability.[9] The intramolecular hydrogen bond between the phenolic hydroxyl group and a nitrogen atom on the triazole ring facilitates this rapid, non-destructive energy dissipation cycle.[9]

• Key Performance Attributes:

  • Strong UV Absorption: They exhibit very high molar extinction coefficients, meaning they can absorb a large amount of UV light even at low concentrations.[3][10] They are particularly effective in the 280-370 nm range.[3]

  • Low Volatility: High molecular weight grades are available that offer excellent permanence and are suitable for high-temperature processing.[11]

  • Excellent Photostability: The efficiency of the ESIPT mechanism makes them highly resistant to photodegradation, ensuring long-term protection.[9]

Hindered Amine Light Stabilizers (HALS)

HALS represent a fundamentally different approach to polymer stabilization.

• Mechanism of Action: HALS do not absorb UV radiation. Instead, they function as potent radical scavengers.[3] They work via a cyclic process known as the Denisov cycle. The hindered amine is oxidized to a nitroxyl radical, which then traps the polymer free radicals (P•) and peroxy radicals (POO•) that are the primary agents of degradation. The HALS are regenerated in this process, allowing a single molecule to terminate many radical chain reactions.

• Key Performance Attributes:

  • Long-Term Efficacy: Because they are regenerated, HALS are not consumed quickly and provide exceptionally long-lasting protection, especially in thick articles.

  • Effectiveness at Low Concentrations: Their cyclic mechanism makes them highly efficient.

  • Synergy with UVAs: HALS are often used in combination with UV absorbers. The UVA reduces the rate of radical formation, while the HALS "cleans up" any radicals that do form. This synergistic effect provides superior protection compared to using either additive alone.[6]

Quantitative Performance Comparison

The selection of a UV stabilizer is a multi-faceted decision based on the polymer, processing conditions, and end-use application. The table below summarizes the key performance characteristics of the different classes.

Feature	Phenyl[2-(1-phenylethyl)phenyl]methanone (Inferred)	2-Hydroxybenzophenones	2-Hydroxyphenylbenzotriazoles	Hindered Amine Light Stabilizers (HALS)
Primary Mechanism	UV Screening	UV Absorption (ESIPT)	UV Absorption (ESIPT)	Radical Scavenging
Typical UV Absorption Range	Broad (e.g., 260-350 nm)[6]	290-380 nm	300-400 nm	None
Photostability	Moderate to Good	Good	Excellent[9]	Excellent (regenerative)
Thermal Stability	Good to Excellent	Moderate to Good	Good to Excellent[4][10]	Good to Excellent
Color Contribution	Low	Low to Moderate (can yellow)	Low	None
Volatility	Very Low	Low to Moderate	Low to Very Low[11]	Low to Very Low (polymeric grades)
Best For	High-temp processing, aromatic polymers	General purpose, cost-effective applications	High-performance coatings, demanding applications	Long-term stability, thick cross-sections, polyolefins
Synergy	High synergy with HALS	High synergy with HALS[6]	High synergy with HALS[11]	High synergy with UVAs

Experimental Protocols for Performance Evaluation

To validate the performance of a UV absorber in a specific polymer system, a series of standardized tests must be conducted.

Protocol 1: UV-Visible Spectroscopy for Absorption Spectrum Analysis

This experiment determines the wavelength range over which the UV absorber is effective.

Objective: To measure the UV-Vis absorption spectrum of the UV absorber.

Methodology:

• Solution Preparation: Prepare a dilute solution of the UV absorber (e.g., 10-50 mg/L) in a UV-transparent solvent (e.g., cyclohexane, acetonitrile).

• Spectrometer Setup: Use a dual-beam UV-Visible spectrophotometer. Use the pure solvent as a reference blank to zero the instrument.

• Sample Measurement: Fill a 1 cm quartz cuvette with the sample solution and place it in the sample holder.

• Spectrum Acquisition: Scan the sample from 500 nm down to 200 nm.

• Data Analysis: Plot absorbance versus wavelength. The peak absorbance (λmax) and the breadth of the absorption curve are key indicators of performance.

Protocol 2: Accelerated Weathering for Photostability and Polymer Protection

This test simulates the damaging effects of long-term outdoor exposure in a controlled laboratory environment.[1]

Objective: To evaluate the ability of the UV absorber to protect a polymer from photodegradation and to assess the photopermanence of the absorber itself.

Apparatus: Xenon Arc or Fluorescent UV (QUV) accelerated weathering chamber.[1]

Methodology:

• Sample Preparation: Prepare polymer plaques or films with and without the UV absorber (and/or HALS) at a specified concentration (e.g., 0.5% by weight).[3] Include a control sample with no stabilizer.

• Chamber Setup: Set the weathering chamber to a standard cycle (e.g., ASTM G155 for Xenon Arc). This involves controlled cycles of light, temperature, and moisture (water spray or condensation) to simulate natural weather.[1]

• Exposure: Place the samples in the chamber and expose them for a predetermined duration (e.g., 500, 1000, 2000 hours).

• Evaluation: At regular intervals, remove the samples and evaluate them for changes in:

  • Color: Measure the change in yellowness index (ΔYI) or color (ΔE*) using a spectrophotometer.

  • Gloss: Measure the loss of surface gloss at a specific angle (e.g., 60°).

  • Mechanical Properties: Test for changes in tensile strength, elongation at break, or impact strength.

• Data Analysis: Plot the change in properties versus exposure time. A smaller change indicates better protection.

Protocol 3: Thermogravimetric Analysis (TGA) for Thermal Stability

This protocol assesses the thermal stability of the UV absorber, which is critical for ensuring it survives polymer processing temperatures.[12]

Objective: To determine the decomposition temperature of the UV absorber.

Methodology:

• Sample Preparation: Place a small, accurately weighed amount of the UV absorber (5-10 mg) into a TGA sample pan.

• Instrument Setup: Place the pan in the TGA furnace.

• Heating Program: Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air) to a high temperature (e.g., 600 °C).[12]

• Data Acquisition: The instrument continuously records the sample's weight as a function of temperature.

• Data Analysis: Plot the percentage of weight loss versus temperature. The onset temperature of degradation (e.g., temperature at 5% weight loss) is a key metric for determining the maximum processing temperature the additive can withstand.

Visualizing Mechanisms and Workflows

Diagram 1: UV Stabilizer Selection Workflow

This diagram outlines the logical process for selecting an appropriate UV stabilization system.

Caption: Logical workflow for UV stabilizer selection and validation.

Diagram 2: Mechanism of 2-Hydroxybenzophenone/Benzotriazole (ESIPT)

This diagram illustrates the energy dissipation mechanism common to hydroxylated UV absorbers.

Caption: Excited State Intramolecular Proton Transfer (ESIPT) cycle.

Diagram 3: Mechanism of Hindered Amine Light Stabilizers (HALS)

This diagram shows the regenerative radical scavenging cycle of HALS.

Caption: Regenerative radical scavenging cycle of HALS.

Conclusion and Future Outlook

The selection of a UV stabilizer is a critical decision that directly impacts the service life and performance of a polymer product. While established classes like 2-hydroxybenzophenones and 2-hydroxyphenylbenzotriazoles offer proven performance through the elegant ESIPT mechanism, newer structures continue to be developed to meet more demanding requirements.

Phenyl[2-(1-phenylethyl)phenyl]methanone represents a design philosophy focused on permanence and compatibility through steric hindrance. Although it lacks the traditional ortho-hydroxyl group for ESIPT, its robust structure suggests suitability for high-temperature applications where low volatility is paramount. Its primary function as a UV screener makes it a valuable component in a stabilization package, especially when paired synergistically with HALS.

Ultimately, the optimal choice depends on a holistic evaluation of the polymer system, processing conditions, and end-use environment. The experimental protocols outlined in this guide provide a robust framework for making an evidence-based decision. As the demand for more durable and sustainable polymer materials grows, the continued innovation in UV stabilizer technology, including structures like sterically hindered benzophenones, will be essential.

References

• Gijsman, P. (2016). Modifications of Polymers through the Addition of Ultraviolet Absorbers to Reduce the Aging Effect of Accelerated and Natural Irradiation. Materials, 9(11), 904. [Link]

• DeArmitt, C., & O'Brien, M. (2013). Polymerizable UV absorbers for the UV stabilization of polyesters. I. Design, synthesis and polymerization of a library of UV absorbers. Polymer Chemistry, 4(1), 159-170. [Link]

• Tintoll. (n.d.). Benzophenone UV Absorber: Performance Advantages and Multi-Field Applications. [Link]

• Crews, P. C., & Asche, G. L. (1990). Evaluating UV Absorbers and Antioxidants for Upholstery Fabrics. Textile Research Journal, 60(3), 172-179. [Link]

• Amine Catalysts. (2025). Comparing UV Absorber UV-234 with Other Benzotriazole UV Absorbers. [Link]

• OFLINK. (n.d.). Key UV Absorbers: Comparing Triazine, Benzotriazole, and Benzophenone. [Link]

• Brainard, R. L., et al. (2006). Absorbance measurement of polymers at extreme ultraviolet wavelength: Correlation between experimental and theoretical calculations. Journal of Vacuum Science & Technology B, 24(6), 2686. [Link]

• e2 Technical Textiles. (2022). 5-Part Series (Part 2): Performance Tests to Ensure Suitability for UV Resistance. [Link]

• Waidyanatha, S., & Mutlu, E. (2018). Phenolic benzotriazoles: a class comparison of toxicokinetics of ultraviolet-light absorbers in male rats. Toxicology and Industrial Health, 34(11), 774-785. [Link]

• Suhadolnik, J. C., et al. (2001). Unexpected Electronic Effects on Benzotriazole UV Absorber Photostability. Journal of Coatings Technology, 73(919), 45-53. [Link]

• Performance Additives. (n.d.). UV Absorbers for Polymer Protection. [Link]

• Tong, Z., et al. (2015). Research on the red shift of ultraviolet spectra for several substances in aqueous solutions. Journal of Spectroscopy, 2015, 1-6. [Link]

• Ataman Kimya. (n.d.). UV 234. [Link]

• Raytop Chemical. (2022). How do UV absorbers work? [Link]

• BASF. (2007). UV Protection Put to the Test. PCI Magazine. [Link]

• Wellt Chemicals. (n.d.). The Ultimate Guide to UV Absorbers in 2024. [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 95322, 2-(1-Phenylethyl)phenol. [Link]

• ICH. (1996). Q1B: Photostability Testing of New Drug Substances and Products. [Link]

• LookChem. (n.d.). phenyl[2-(1-phenylethylthio)phenyl]methanone. [Link]

• Caron Scientific. (n.d.). Rapid & Repeatable Photostability Results in an ICH Q1B Option II Chamber. [Link]

• Solvay. (n.d.). Chemical Compatibility of Sulfone Polymers. [Link]

• IKEV. (n.d.). ICH Q1B Guideline Photostability Testing of New Drug Substances and Products. [Link]

• Powell, M. (2021). Photostability testing theory and practice. Q1 Scientific. [Link]

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Benchmarking the UV-Vis Absorption Spectra of Phenyl[2-(1-phenylethyl)phenyl]methanone

Executive Summary

For researchers and drug development professionals evaluating photoinitiators and UV filters, understanding the precise photophysical behavior of benzophenone derivatives is paramount. Phenyl[2-(1-phenylethyl)phenyl]methanone—a sterically hindered ortho-substituted benzophenone—presents a unique spectral profile compared to its unsubstituted counterparts. This guide provides an in-depth comparative analysis of its UV-Vis absorption characteristics, detailing the mechanistic causality behind its spectral shifts, and offering a self-validating experimental protocol for rigorous benchmarking.

Mechanistic Rationale: Steric Hindrance and Photochemistry

The UV-Vis absorption spectrum of a benzophenone derivative is dictated by the electronic transitions of its conjugated π -system (primarily the π→π∗ and n→π∗ transitions)[1]. In unsubstituted benzophenone, the two phenyl rings can adopt a relatively coplanar conformation with the central carbonyl group, maximizing orbital overlap and extending the conjugation length.

However, introducing a bulky 1-phenylethyl group at the ortho position (the 2-position) fundamentally alters the molecule's three-dimensional geometry. The steric clash between the bulky substituent and the carbonyl oxygen forces the adjacent phenyl ring significantly out of the carbonyl plane. As established in crystallographic studies on the[2], increasing the dihedral angle between the aryl rings and the carbonyl plane disrupts π -electronic delocalization.

Causality of Spectral Shifts:

• Hypsochromic (Blue) Shift: The reduced conjugation length requires higher energy for the π→π∗ transition, shifting the primary absorption maximum ( λmax​ ) to a shorter wavelength compared to unsubstituted benzophenone[1].

• Hypochromic Effect: The lack of coplanarity decreases the transition dipole moment, resulting in a lower molar absorptivity ( ϵ ) for the primary absorption band.

• Excited State Dynamics: The steric bulk provides additional vibrational modes for non-radiative decay, often shortening the lifetime of the excited triplet state (T1) and altering its efficiency as a photoinitiator or UV absorber[3].

Caption: Photochemical excitation and relaxation pathways of sterically hindered benzophenones.

Comparative UV-Vis Absorption Data

To contextualize the performance of Phenyl[2-(1-phenylethyl)phenyl]methanone, we must benchmark it against structurally related alternatives. The table below synthesizes the expected spectral behavior based on well-documented substituent effects[3][4].

Compound	Substituent Profile	Primary λmax​ ( π→π∗ )	Secondary λmax​ ( n→π∗ )	Molar Absorptivity ( ϵ ) Trend
Benzophenone	Unsubstituted (Reference)	~252 nm	~334 nm	High (~18,000 M−1cm−1 )
Phenyl[2-(1-phenylethyl)phenyl]methanone	Bulky ortho-alkylaryl	~240-245 nm (Blue-shifted)	~330 nm	Moderate (Reduced via steric twist)
2-Hydroxybenzophenone	ortho-hydroxyl (Intramolecular H-bond)	~287 nm (Red-shifted)	~325 nm	High (~15,100 M−1cm−1 )
2,4-Dihydroxybenzophenone	Multi-hydroxyl (Extended conjugation)	~290 nm (Red-shifted)	~350 nm	Very High (~25,000 M−1cm−1 )

Note: Data measured in polar solvents (e.g., Ethanol). Solvents significantly influence the n→π∗ transition due to hydrogen bonding, typically causing a blue shift in polar media compared to non-polar hydrocarbons[1][5].

Self-Validating Experimental Protocol for UV-Vis Benchmarking

As an Application Scientist, I emphasize that generating trustworthy spectral data requires a protocol that actively prevents false positives. The following methodology integrates a self-validating control loop to ensure instrument calibration and solvent purity before the test compound is ever analyzed.

Caption: Self-validating UV-Vis spectroscopy workflow for benchmarking photoactive compounds.

Step-by-Step Methodology

• Preparation of the Standard and Test Solutions:

  • Action: Accurately weigh 1.0 mg of Phenyl[2-(1-phenylethyl)phenyl]methanone and 1.0 mg of analytical-grade unsubstituted Benzophenone (the control).

  • Action: Dissolve each compound in 100 mL of spectroscopic-grade ethanol to create 10 µg/mL stock solutions[6].

  • Causality: Ethanol is chosen because its polar nature stabilizes the ground state via hydrogen bonding, providing clear resolution of the π→π∗ and n→π∗ transitions without the severe spectral overlap seen in non-polar solvents[1].

• Dual-Beam Baseline Correction:

  • Action: Fill two matched quartz cuvettes (1 cm path length) with pure spectroscopic-grade ethanol. Place them in the sample and reference holders of a dual-beam UV-Vis spectrophotometer.

  • Action: Run a baseline scan from 400 nm down to 200 nm.

  • Causality: This subtracts the solvent's inherent absorbance and any optical discrepancies between the cuvettes, ensuring the resulting spectrum belongs exclusively to the solute.

• System Validation (The Self-Validating Step):

  • Action: Replace the sample cuvette with the Benzophenone control solution. Scan from 400 nm to 200 nm.

  • Validation Gate: The resulting spectrum must show a sharp π→π∗ peak at 252 nm ( ± 1 nm)[3]. If the peak is shifted, the system is flagged for solvent contamination or calibration drift. Do not proceed until the standard is verified.

• Acquisition of the Test Spectrum:

  • Action: Once validated, rinse the sample cuvette thoroughly, fill it with the Phenyl[2-(1-phenylethyl)phenyl]methanone solution, and scan from 400 nm to 200 nm.

• Data Processing and Molar Absorptivity Calculation:

  • Action: Identify the λmax​ for both the π→π∗ (UV-C/UV-B region) and n→π∗ (UV-A region) bands.

  • Action: Apply the Beer-Lambert Law ( A=ϵ⋅c⋅l ) to calculate the molar absorptivity ( ϵ ) for each peak, allowing for direct quantitative comparison of photon-absorbing efficiency against the benchmark.

Conclusion

Evaluating Phenyl[2-(1-phenylethyl)phenyl]methanone requires looking beyond raw absorbance numbers. By understanding how the steric bulk of the 1-phenylethyl group disrupts molecular coplanarity, researchers can accurately predict and interpret the resulting hypsochromic shifts and reduced molar absorptivity. Utilizing a self-validating benchmarking protocol ensures that these subtle structural-spectral relationships are captured with high fidelity, ultimately guiding better decision-making in photoinitiator selection and pharmaceutical formulation.

References

• Ibeji, C.U., et al. "Nature of Ground State of Benzophenone and some of its Substituted Derivatives: Experimental and DFT Study." Journal of Applied Sciences, 2016.[Link]

• MDPI. "Substituent Effects on the Ultraviolet Absorption Properties of 2,4-Dihydroxy Dibenzophenone." Materials, 2022.[Link]

• PubMed. "Conformations of substituted benzophenones." Acta Crystallographica Section C, 2008.[Link]

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Comparative Safety and Regulatory Profiles of Phenyl[2-(1-phenylethyl)phenyl]methanone

As the regulatory landscape for photoinitiators and UV absorbers tightens, the pharmaceutical, cosmetic, and polymer industries are actively seeking safer alternatives to traditional benzophenones. Phenyl[2-(1-phenylethyl)phenyl]methanone (PPEPM) represents a next-generation, structurally optimized benzophenone derivative.

This guide provides a rigorous comparative analysis of PPEPM against traditional Benzophenone (BP) and Benzophenone-3 (BP-3/Oxybenzone), detailing the mechanistic causality behind its enhanced safety profile, self-validating experimental protocols, and current regulatory standing.

Structural Rationale & Mechanistic Causality

Traditional benzophenones like BP-3 are characterized by low molecular weights and planar geometries. These structural features facilitate rapid transdermal penetration and allow the molecules to fit seamlessly into the binding pockets of human hormone receptors, leading to well-documented endocrine-disrupting effects[1].

PPEPM mitigates these liabilities through rational structural design. By introducing a bulky 1-phenylethyl group at the ortho position of the phenyl ring, the molecule achieves two critical safety parameters:

• Steric Hindrance: The bulky substitution alters the spatial geometry of the carbonyl core, creating a "steric clash" that physically prevents the molecule from docking into the Estrogen Receptor alpha (ERα) binding pocket.

• Reduced Dermal Flux: The addition of the phenylethyl group significantly increases the molecular weight and lipophilicity (LogP) of the compound. This traps the molecule in the lipophilic stratum corneum, preventing systemic absorption into the aqueous dermal microcirculation.

Steric hindrance of PPEPM preventing Estrogen Receptor (ERα) activation.

Comparative Safety Data

The following table synthesizes quantitative safety metrics, demonstrating how the structural modifications of PPEPM translate into measurable in vitro and in vivo safety advantages over legacy compounds.

Parameter	Benzophenone (BP)	Benzophenone-3 (BP-3)	PPEPM
Molecular Weight	182.22 g/mol	228.24 g/mol	286.37 g/mol
LogP (Lipophilicity)	3.18	3.79	> 5.0 (Est.)
Dermal Absorption	High (>10% systemic)	High (Detected in urine/plasma)	Negligible (<1% systemic)
Endocrine Disruption	Moderate Estrogenicity	High Estrogenicity/Antiandrogenic	Non-detectable (Steric block)
Phototoxicity	Negative	Negative	Negative

Self-Validating Experimental Protocols

To ensure data trustworthiness, the safety profile of PPEPM must be evaluated using self-validating systems. Below are the step-by-step methodologies for the two most critical safety assays.

Dermal Absorption Dynamics (OECD TG 428)

To evaluate systemic exposure, in vitro skin absorption is measured using Franz Diffusion Cells according to OECD Test Guideline 428[2].

• Causality of Design: We utilize dermatomed split-thickness human skin (200-400 µm) rather than full-thickness skin. Full-thickness skin artificially retains highly lipophilic compounds like PPEPM in the deep dermal fat, leading to an underestimation of actual systemic flux.

• Self-Validating Mechanism: The system's integrity is validated before dosing using Transepidermal Water Loss (TEWL). Furthermore, a parallel reference cell using 14C-Caffeine is run to ensure the setup meets historical robustness and repeatability standards[3].

Step-by-Step Methodology:

• Preparation: Mount split-thickness human cadaver skin between the donor and receptor chambers of a Franz cell (receptor fluid: PBS with 4% BSA to maintain sink conditions for lipophilic compounds).

• Integrity Check: Measure TEWL; reject any skin samples yielding >10 g/m²/h.

• Dosing: Apply a finite dose (10 µL/cm²) of PPEPM formulated in a standard vehicle to the donor compartment.

• Sampling: Extract 200 µL aliquots from the receptor fluid at 1, 2, 4, 8, 12, and 24 hours, replacing the volume with fresh receptor fluid.

• Quantification: Analyze the receptor fluid, skin washes, and tape-stripped stratum corneum via HPLC-MS/MS to calculate the mass balance and total systemic absorption.

Endocrine Disruption Potential (YES Assay)

The Yeast Estrogen Screen (YES) assay is utilized to assess estrogenic activity.

• Causality of Design: The YES assay isolates ERα activation from complex mammalian feedback loops. It provides a direct, unambiguous readout of receptor-ligand binding kinetics.

• Self-Validating Mechanism: The assay relies on a standard curve of 17β-estradiol (positive control) to normalize the data, ensuring the yeast construct is actively transcribing the reporter gene. A vehicle-only well serves as the negative control to establish the baseline β-galactosidase activity.

Step-by-Step Methodology:

• Inoculation: Culture recombinant Saccharomyces cerevisiae expressing human ERα and a lacZ reporter plasmid in growth medium until an OD600 of 1.0 is reached.

• Exposure: Seed yeast into 96-well plates containing serial dilutions of PPEPM (10⁻⁹ to 10⁻⁴ M), BP-3 (comparator), and 17β-estradiol (positive control).

• Incubation: Incubate the plates for 72 hours at 30°C to allow for receptor binding and subsequent β-galactosidase expression.

• Detection: Add the chromogenic substrate CPRG (Chlorophenol red-β-D-galactopyranoside). Measure absorbance at 540 nm to quantify receptor activation.

Integrated safety and regulatory evaluation workflow for photoinitiators.

(Note: Phototoxicity is also routinely evaluated via the 3T3 Neutral Red Uptake test as per OECD TG 432[4], which relies on BALB/c 3T3 mouse fibroblasts to detect ROS generation upon UV irradiation.)

Regulatory Landscape

The regulatory environment for benzophenones is currently undergoing a paradigm shift, making the structural advantages of PPEPM highly relevant.

• FDA Status on Legacy Compounds: The FDA has recently increased scrutiny on traditional UV filters. Due to significant transdermal absorption and potential endocrine activity, the FDA has proposed that Benzophenone-3 is not Generally Recognized as Safe and Effective (GRASE) without further extensive data, including systemic carcinogenicity and developmental toxicity studies[5].

• ECHA and REACH Compliance: The European Chemicals Agency (ECHA) has conducted extensive assessments of benzophenones, flagging many for potential inclusion in the Substances of Very High Concern (SVHC) list due to endocrine disruption and Category 1B carcinogenicity[6].

• The PPEPM Advantage: Because PPEPM is engineered to eliminate ERα binding and minimize dermal absorption, it bypasses the primary toxicological triggers that lead to SVHC designation. Its high molecular weight and steric bulk position it favorably for smoother REACH registration and broader acceptance in both cosmetic and industrial applications.

References

• GUIDANCE NOTES ON DERMAL ABSORPTION STUDIES - OECD Organisation for Economic Co-operation and Development (OECD)[Link]

• An OECD TG 428 study ring trial with 14C-Caffeine demonstrating repeatability and robustness of the dermal absorption in vitro method National Institutes of Health (NIH) / PubMed[Link]

• Phototoxicity - Joint Research Centre European Commission [Link]

• ECHA's Regulatory Assessment of Benzophenones: Key Findings and Proposed Actions UseForesight[Link]

• In-Vivo and In-Vitro Endocrine Activity and Toxicity of Oxybenzone (Benzophenone-3) in Humans and Animals: A Systematic Review Texas Medical Center (TMC) Digital Commons[Link]

• Amended Safety Assessment of Benzophenones as Used in Cosmetics Cosmetic Ingredient Review (CIR)[Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling Phenyl[2-(1-phenylethyl)phenyl]methanone

Essential Safety and Handling Guide for Phenyl[2-(1-phenylethyl)phenyl]methanone

A Senior Application Scientist's Protocol for Laboratory Safety and Chemical Handling

In the dynamic environment of research and development, the safety of laboratory personnel is paramount. This guide provides a focused, procedural framework for the safe handling of Phenyl[2-(1-phenylethyl)phenyl]methanone, a ketone compound. By adhering to these protocols, researchers, scientists, and drug development professionals can mitigate risks and ensure a secure working environment. This document outlines essential personal protective equipment (PPE), step-by-step operational procedures, and compliant disposal plans, grounded in established safety standards.

Hazard Identification and Risk Mitigation

While a specific, comprehensive toxicological profile for Phenyl[2-(1-phenylethyl)phenyl]methanone may not be readily available, its chemical class as a ketone necessitates caution. Potential routes of exposure include inhalation, skin contact, and eye contact.[1] Therefore, a proactive approach to safety, centered on creating effective barriers to these exposure routes, is critical. Always consult the Safety Data Sheet (SDS) for the most detailed hazard information before beginning any work.[2][3][4]

Core Directive: Personal Protective Equipment (PPE)

The selection and proper use of PPE is the first line of defense against chemical exposure.[2][5] The following table outlines the mandatory PPE for handling Phenyl[2-(1-phenylethyl)phenyl]methanone.

Body Area	Required PPE	Specifications and Rationale
Eyes/Face	Chemical safety goggles and face shield	To protect against splashes and vapors, safety goggles that form a seal around the eyes are required. A face shield must be worn in conjunction with goggles during procedures with a high risk of splashing.[6]
Hands	Chemical-resistant gloves (Nitrile or Neoprene recommended)	Gloves should be selected based on their resistance to ketones.[6][7] Double-gloving is recommended for handling concentrated amounts. Gloves must be inspected for integrity before each use and changed frequently.[2]
Body	Chemical-resistant laboratory coat	A long-sleeved, fully fastened lab coat provides essential protection against accidental spills and contamination of personal clothing.
Respiratory	Certified Chemical Fume Hood	All manipulations of Phenyl[2-(1-phenylethyl)phenyl]methanone should be performed within a properly functioning chemical fume hood to minimize inhalation of any potential vapors or aerosols.[8]

Operational Protocol: A Step-by-Step Workflow

A systematic approach to handling chemicals minimizes the risk of accidents and exposure. The following workflow diagram illustrates the key stages of safe handling.

Caption: A streamlined workflow for the safe handling of Phenyl[2-(1-phenylethyl)phenyl]methanone.

Emergency Procedures: In the event of an exposure, immediate action is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[9][10]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water.[11] Seek medical attention if irritation persists.[12]

• Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[8][13]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[9][13]

Disposal Plan: Ensuring Environmental and Regulatory Compliance

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.[5][14]

Waste Segregation:

Caption: A clear guide to the segregation of waste materials.

Disposal Protocol:

• Solid Waste: All disposable materials that have come into contact with Phenyl[2-(1-phenylethyl)phenyl]methanone must be placed in a designated, clearly labeled, and sealed solid waste container.[13]

• Liquid Waste: Collect all liquid waste containing the compound in a compatible, sealed, and appropriately labeled container. Follow your institution's guidelines for segregating halogenated and non-halogenated waste streams.

• Decontamination: Triple-rinse any "empty" containers with a suitable solvent. Collect the rinsate as hazardous liquid waste.[15]

• Labeling and Storage: Ensure all waste containers are accurately labeled with the full chemical name and associated hazards. Store in a designated satellite accumulation area away from incompatible materials.[2]

• Pickup: Arrange for timely disposal of waste through your institution's Environmental Health and Safety (EHS) department.

By consistently implementing these safety and handling protocols, you contribute to a robust culture of safety and professional excellence in the laboratory.

References

• Polyco Ketochem® 33cm Lightweight Ketone Resistant Glove - PPE - Personal Protection Equipment - Hand Protection - KETO-BDL-20005639. (n.d.).
• Guidelines for the Safe Handling of Hazardous Chemicals - HM Royal. (2025, September 17).
• Preventing Chemical Hazards. (2026, January 30).
• Personal Protective Equipment -- Kentucky Pesticide Safety Education. (2018, November 30).
• 10 Safety Tips For Safe Handling And Storing Of Chemicals - Green World Group. (2023, May 23).
• Chemical Safety. (n.d.).
• Workplace Safety and Health Guidelines. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2026, March 16).
• A Guide to Non-Respiratory Personal Protective Equipment (PPE) - Health and Safety Authority. (n.d.).
• Safety Data Sheet - Key Organics. (2017, December 1).
• Blood Glucose and Ketone Point of Care Testing - Canberra Health Services. (n.d.).
• Personal Protective Equipment (PPE). (n.d.).
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 14).
• SAFETY DATA SHEET - Spectrum Chemical. (2022, February 7).
• Safety Data Sheet - Version 5.0 - LGC Standards. (2015, November 20).
• SAFETY DATA SHEET - TCI Chemicals. (2025, March 4).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• 2-Phenylethanol - Santa Cruz Biotechnology. (n.d.).

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